Cas no 90701-83-0 (3H-Azepine-6-carboxylic acid, 2-methoxy-, methyl ester)

• Product name: 3H-Azepine-6-carboxylic acid, 2-methoxy-, methyl ester
• CAS No: 90701-83-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 788471
• PubChem ID: 13225919

3H-Azepine-6-carboxylic acid, 2-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Azepine-6-carboxylic acid, 2-methoxy-, methyl ester
• methyl 2-methoxy-3H-azepine-6-carboxylate
• DTXSID00530019
• 7-methoxy-6h-azepine-3-carboxylic acid methyl ester
• 90701-83-0

• Inchi： InChI=1S/C9H11NO3/c1-12-8-5-3-4-7(6-10-8)9(11)13-2/h3-4,6H,5H2,1-2H3
• InChI Key： RCGHBLPMEDHIOR-UHFFFAOYSA-N
• SMILES： COC1=NC=C(C=CC1)C(=O)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines